N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-methoxy-N-(3-methoxyphenyl)benzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-4-methoxy-N-(3-methoxyphenyl)benzamide
• InChI: InChI=1S/C19H19NO5S/c1-24-17-8-6-14(7-9-17)19(21)20(16-10-11-26(22,23)13-16)15-4-3-5-18(12-15)25-2/h3-12,16H,13H2,1-2H3
• InChI Key: IFNRMFIJWAPMCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC(=CC=C3)OC
• Molecular Formula: C19H19NO5S
• Molecular Weight: 373.4 g/mol
• CAS No.: 880807-74-9

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-methoxy-N-(3-methoxyphenyl)benzamide is a useful research compound. Its molecular formula is C19H19NO5S and its molecular weight is 373.42. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

• Neuroleptic Activity : Certain benzamide derivatives have been synthesized and evaluated for their neuroleptic activity, indicating potential applications in the treatment of psychosis with fewer side effects compared to traditional medications (Iwanami et al., 1981).
• Anticancer Activity : A series of N-[2-(4-methoxyanilino)-5-(3,4,5-trimethoxyphenyl)pyridin-3-yl]benzamides have been synthesized and shown to possess moderate to good anticancer activity against various human cancer cell lines (G. Mohan et al., 2021).
• Antidiabetic Agents : A series of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives was prepared in search of antidiabetic agents, leading to the identification of potential candidate drugs for the treatment of diabetes mellitus (M. Nomura et al., 1999).

Polymer Science and Materials Engineering Applications

• Controlled Radical Polymerization : The controlled polymerization of acrylamide derivatives, including those with amino acid moieties, has been explored for the synthesis of polymers with narrow polydispersity, controlled molecular weight, and enhanced isotacticity (H. Mori et al., 2005).
• Electrochromic Properties : Novel triphenylamine-based polyamides were synthesized, showcasing efficient preparation and investigation into their electrochromic properties, indicating potential for applications in smart windows and displays (C. Yang et al., 2020).